Cas no 2167479-61-8 (1-{2-bromo(cyclopropyl)methyl-1,3-thiazol-4-yl}ethan-1-one)

• Product Name: 1-{2-bromo(cyclopropyl)methyl-1,3-thiazol-4-yl}ethan-1-one
• CAS No: 2167479-61-8
• MF: C₉H₁₀BrNOS
• MW: 260.150800228119
• CID: 5921772
• PubChem ID: 165534618
• Update Time: 2025-05-20

1-{2-bromo(cyclopropyl)methyl-1,3-thiazol-4-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-{2-bromo(cyclopropyl)methyl-1,3-thiazol-4-yl}ethan-1-one
• 2167479-61-8
• EN300-1269859
• 1-{2-[bromo(cyclopropyl)methyl]-1,3-thiazol-4-yl}ethan-1-one

• Inchi： 1S/C9H10BrNOS/c1-5(12)7-4-13-9(11-7)8(10)6-2-3-6/h4,6,8H,2-3H2,1H3
• InChI Key： QPOKRPSAEOHVDS-UHFFFAOYSA-N
• SMILES： BrC(C1=NC(C(C)=O)=CS1)C1CC1

Computed Properties

• Exact Mass: 258.96665g/mol
• Monoisotopic Mass: 258.96665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 58.2Ų

Additional information on 1-{2-bromo(cyclopropyl)methyl-1,3-thiazol-4-yl}ethan-1-one

Professional Introduction to Compound with CAS No. 2167479-61-8 and Product Name: 1-{2-bromo(cyclopropyl)methyl-1,3-thiazol-4-yl}ethan-1-one

The compound identified by the CAS number 2167479-61-8 and the product name 1-{2-bromo(cyclopropyl)methyl-1,3-thiazol-4-yl}ethan-1-one represents a significant advancement in the field of medicinal chemistry. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their diverse pharmacological properties. The structural motif, featuring a thiazole ring fused with a bromo(cyclopropyl)methyl substituent, makes it a promising candidate for further exploration in drug discovery and development.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of thiazole derivatives due to their inherent biological activity. Thiazole scaffolds are known for their role in various therapeutic applications, including antimicrobial, antifungal, anti-inflammatory, and anticancer properties. The presence of the bromo(cyclopropyl)methyl group in this compound introduces additional potential for modulating its pharmacokinetic and pharmacodynamic profiles. This structural feature is particularly intriguing as it combines the reactivity of bromine with the stability provided by the cyclopropyl group, offering a unique chemical handle for further derivatization.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex molecules. The thiazol-4-yl moiety serves as a versatile platform for appending various functional groups, enabling the creation of novel compounds with tailored biological activities. This flexibility is crucial in medicinal chemistry, where subtle modifications can significantly alter the efficacy and selectivity of a drug candidate. The ethan-1-one backbone further enhances this potential by providing a site for further chemical transformations, such as condensation reactions or nucleophilic additions.

Recent studies have highlighted the importance of thiazole derivatives in addressing unmet medical needs. For instance, compounds containing thiazole rings have been reported to exhibit potent activity against resistant bacterial strains, making them valuable in combating antibiotic-resistant infections. The bromo(cyclopropyl)methyl group in this particular compound may contribute to its ability to interact with biological targets in unique ways, potentially leading to improved therapeutic outcomes. This underscores the need for continued investigation into its pharmacological properties.

The synthesis of this compound involves multiple steps that require careful optimization to ensure high yield and purity. Key steps include the bromination of a cyclopropyl-substituted precursor followed by coupling with a thiazole derivative via nucleophilic substitution or condensation reactions. The introduction of the ethan-1-one moiety typically occurs as a final step or as an intermediate modification, depending on the synthetic route chosen. Advanced techniques such as transition metal catalysis may be employed to facilitate these reactions while maintaining regioselectivity and minimizing side products.

In terms of biological evaluation, preliminary studies suggest that this compound exhibits notable activity against certain cancer cell lines. The thiazol-4-yl ring is known to interfere with essential cellular processes such as DNA replication and protein synthesis, while the bromo(cyclopropyl)methyl group may enhance binding affinity to specific receptors or enzymes overexpressed in tumor cells. These findings align with broader trends in oncology research, where targeting multiple pathways simultaneously is increasingly recognized as an effective strategy for improving treatment efficacy.

Furthermore, the compound's potential toxicity profile is an important consideration during its development. While thiazole derivatives are generally well-tolerated, modifications such as the introduction of bromine atoms can influence metabolic stability and excretion rates. Comprehensive toxicological studies are essential to assess both acute and chronic effects before proceeding to clinical trials. These studies will also help determine appropriate dosing regimens and identify any potential adverse reactions that may need to be managed.

The role of computational chemistry in optimizing this compound cannot be overstated. Molecular modeling techniques allow researchers to predict how different structural modifications will affect biological activity by simulating interactions with target proteins or enzymes. This approach can significantly reduce experimental costs and accelerate the discovery process by prioritizing promising candidates for further investigation. By integrating experimental data with computational predictions, scientists can refine synthetic strategies and improve overall success rates.

Future directions for research on this compound include exploring its potential applications in other therapeutic areas beyond oncology. For example, its structural features may make it suitable for treating inflammatory diseases or infectious disorders by modulating key signaling pathways or inhibiting pathogenic enzymes. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in translating these findings into tangible benefits for patients worldwide.

In conclusion,1-{2-bromo(cyclopropyl)methyl-1,3-thiazol-4-yl}ethan-1-one represents a promising lead compound with significant therapeutic potential derived from its unique structural features. The combination of a thiazol-4-yl moiety and a bromo(cyclopropyl)methyl substituent offers multiple opportunities for further chemical modification and biological evaluation. Continued research into its pharmacological properties will not only advance our understanding of heterocyclic chemistry but also contribute valuable insights into developing new treatments for various diseases.